![molecular formula C20H16N2OS2 B3037517 4-Amino-5-benzoyl-2-[(4-methylbenzyl)sulfanyl]-3-thiophenecarbonitrile CAS No. 478081-58-2](/img/structure/B3037517.png)
4-Amino-5-benzoyl-2-[(4-methylbenzyl)sulfanyl]-3-thiophenecarbonitrile
Overview
Description
4-Amino-5-benzoyl-2-[(4-methylbenzyl)sulfanyl]-3-thiophenecarbonitrile is a chemical compound with the CAS Number: 478081-58-2 . It has a molecular weight of 364.49 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C20H16N2OS2/c1-13-7-9-14 (10-8-13)12-24-20-16 (11-21)17 (22)19 (25-20)18 (23)15-5-3-2-4-6-15/h2-10H,12,22H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Scientific Research Applications
Synthesis and Structural Analysis
The chemical 4-Amino-5-benzoyl-2-[(4-methylbenzyl)sulfanyl]-3-thiophenecarbonitrile has been studied in the context of synthesis and structural analysis. For instance, the crystal structure of related compounds, such as 4-methylbenzyl N′-[(thiophen-2-yl)methylidene]hydrazinecarbodithioate, has been explored to understand the planarity and dihedral angles formed with various rings in the molecule (Ramli, Ravoof, Tahir, & Tiekink, 2015). Such structural analyses provide insights into the physical and chemical properties of these compounds.
Medicinal Chemistry Applications
In medicinal chemistry, derivatives of 4-Amino-5-benzoyl-2-[(4-methylbenzyl)sulfanyl]-3-thiophenecarbonitrile have been synthesized for potential therapeutic applications. For example, 2-Amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines, with structural similarities, were synthesized as potential inhibitors of thymidylate synthase and explored as antitumor and antibacterial agents (Gangjee, Mavandadi, Kisliuk, McGuire, & Queener, 1996).
Chemical Synthesis and Antimicrobial Activity
Some derivatives have been investigated for their antimicrobial activities. A study synthesized novel 1,2,4-triazole derivatives with structural components similar to 4-Amino-5-benzoyl-2-[(4-methylbenzyl)sulfanyl]-3-thiophenecarbonitrile, and these compounds displayed significant antibacterial and antifungal activity (Mange, Isloor, Malladi, Isloor, & Fun, 2013).
Crystal Structure for Drug Design
The crystal structure of related compounds has been studied to aid in drug design. For instance, the structure of 4-methylbenzyl N′-[(thiophen-2-yl)methylidene]hydrazinecarbodithioate provides valuable information for understanding molecular interactions, which is crucial in the design and development of new drugs (Ramli et al., 2015).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H312, and H332 , which indicate that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of action
The targets of thiazole derivatives can vary widely depending on the specific compound and its functional groups. Some thiazoles have been found to have antimicrobial, antifungal, antiviral, and antitumor properties .
Mode of action
The mode of action of thiazoles also depends on the specific compound. For example, some thiazoles act by inhibiting key enzymes in the biochemical pathways of pathogens, thereby exerting an antimicrobial effect .
Biochemical pathways
Thiazoles can affect a variety of biochemical pathways. For instance, some thiazoles have been found to inhibit the synthesis of certain proteins, thereby disrupting the normal functioning of cells .
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (ADME) properties of thiazoles can vary widely depending on the specific compound and its chemical structure. Some thiazoles are well absorbed and distributed throughout the body, while others may be metabolized quickly or excreted unchanged .
Result of action
The molecular and cellular effects of thiazoles can include the inhibition of cell growth, the induction of cell death, or the disruption of normal cellular processes .
Action environment
The action, efficacy, and stability of thiazoles can be influenced by a variety of environmental factors, including pH, temperature, and the presence of other substances .
properties
IUPAC Name |
4-amino-5-benzoyl-2-[(4-methylphenyl)methylsulfanyl]thiophene-3-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2OS2/c1-13-7-9-14(10-8-13)12-24-20-16(11-21)17(22)19(25-20)18(23)15-5-3-2-4-6-15/h2-10H,12,22H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLTIUHITCCOROY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=C(C(=C(S2)C(=O)C3=CC=CC=C3)N)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901144454 | |
Record name | 4-Amino-5-benzoyl-2-[[(4-methylphenyl)methyl]thio]-3-thiophenecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901144454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-5-benzoyl-2-[(4-methylbenzyl)sulfanyl]-3-thiophenecarbonitrile | |
CAS RN |
478081-58-2 | |
Record name | 4-Amino-5-benzoyl-2-[[(4-methylphenyl)methyl]thio]-3-thiophenecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=478081-58-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-5-benzoyl-2-[[(4-methylphenyl)methyl]thio]-3-thiophenecarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901144454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.